2-(4-acetylpiperazin-1-yl)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxoacetamide

• IUPAC Name: 2-(4-acetylpiperazin-1-yl)-N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H21N5O5S/c1-13(25)22-7-9-23(10-8-22)19(27)18(26)20-17-15-11-30(28,29)12-16(15)21-24(17)14-5-3-2-4-6-14/h2-6H,7-12H2,1H3,(H,20,26)
• InChI Key: RRKAIDGZEDJKPC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=CC=C4
• Molecular Formula: C19H21N5O5S
• Molecular Weight: 431.5 g/mol

Description

2-(4-acetylpiperazin-1-yl)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C19H21N5O5S and its molecular weight is 431.47. The purity is usually 95%.
BenchChem offers high-quality 2-(4-acetylpiperazin-1-yl)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-acetylpiperazin-1-yl)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Pharmacological Potential

• Research Focus : Computational and pharmacological evaluations of novel derivatives, including compounds related to 2-(4-acetylpiperazin-1-yl)-N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-oxoacetamide, have been explored. These studies involve docking against targets like epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX), followed by investigations for toxicity, tumor inhibition, free radical scavenging, analgesic, and anti-inflammatory potential (Faheem, 2018).

Synthesis and Biological Evaluation

• Synthesis Techniques : The synthesis of similar compounds has been explored through reactions involving various chemical reagents. This includes the synthesis of derivatives and their characterization through methods like IR, NMR, and mass spectral analysis. These compounds are then evaluated for in vitro and in vivo activities, such as antioxidant, analgesic, and anti-inflammatory properties (Nayak et al., 2014).

Antimicrobial Activity

• Antimicrobial Applications : Some derivatives have been synthesized and evaluated for antimicrobial properties. This includes research into various heterocycles incorporating antipyrine moiety, which is structurally similar to the compound . These studies are important for understanding the potential of these compounds in combating various microbial infections (Bondock et al., 2008).